Cas no 2680539-35-7 (tert-butyl N-(1s,3s)-3-(pyrimidin-2-ylsulfanyl)cyclobutylcarbamate)

• Product Name: tert-butyl N-(1s,3s)-3-(pyrimidin-2-ylsulfanyl)cyclobutylcarbamate
• CAS No: 2680539-35-7
• MF: C₁₃H₁₉N₃O₂S
• MW: 281.373861551285
• CID: 5665593
• PubChem ID: 165896413
• Update Time: 2025-10-14

tert-butyl N-(1s,3s)-3-(pyrimidin-2-ylsulfanyl)cyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1s,3s)-3-(pyrimidin-2-ylsulfanyl)cyclobutyl]carbamate
• EN300-27713488
• EN300-26623911
• 2680539-35-7
• tert-butyl N-[(1r,3r)-3-(pyrimidin-2-ylsulfanyl)cyclobutyl]carbamate
• 2639462-92-1
• tert-butyl N-(1s,3s)-3-(pyrimidin-2-ylsulfanyl)cyclobutylcarbamate

• Inchi： 1S/C13H19N3O2S/c1-13(2,3)18-12(17)16-9-7-10(8-9)19-11-14-5-4-6-15-11/h4-6,9-10H,7-8H2,1-3H3,(H,16,17)
• InChI Key： MSJBHSXPXAZAHU-UHFFFAOYSA-N
• SMILES： S(C1N=CC=CN=1)C1CC(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 281.11979803g/mol
• Monoisotopic Mass: 281.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 89.4Ų

Additional information on tert-butyl N-(1s,3s)-3-(pyrimidin-2-ylsulfanyl)cyclobutylcarbamate

tert-butyl N-(1s,3s)-3-(pyrimidin-2-ylsulfanyl)cyclobutylcarbamate: A Comprehensive Overview

The compound tert-butyl N-(1s,3s)-3-(pyrimidin-2-ylsulfanyl)cyclobutylcarbamate, identified by the CAS number 2680539-35-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used in drug design due to their versatile functional groups and ability to form stable bonds with biological targets. The molecule's structure incorporates a tert-butyl group, a cyclobutane ring, and a pyrimidine moiety, each contributing unique properties that make it a valuable compound in research and development.

The synthesis of tert-butyl N-(1s,3s)-3-(pyrimidin-2-ylsulfanyl)cyclobutylcarbamate involves a series of carefully designed reactions that ensure the formation of the desired stereochemistry. The presence of the cyclobutane ring introduces strain into the molecule, which can enhance its reactivity and binding affinity when interacting with biological systems. Recent studies have shown that such strained rings can significantly influence the pharmacokinetic properties of drugs, making this compound a promising candidate for drug delivery systems.

The inclusion of the pyrimidine group in the molecule adds another layer of complexity and functionality. Pyrimidine derivatives are known for their role in nucleic acid synthesis and their ability to act as inhibitors in various enzymatic pathways. In particular, the sulfanyl group attached to the pyrimidine ring enhances the compound's solubility and stability under physiological conditions. This makes it an attractive option for researchers exploring new avenues in medicinal chemistry.

Recent advancements in computational chemistry have enabled scientists to predict the bioactivity of compounds like tert-butyl N-(1s,3s)-3-(pyrimidin-2-ylsulfanyl)cyclobutylcarbamate with greater accuracy. By utilizing molecular docking studies and quantum mechanical calculations, researchers can now assess how this compound interacts with target proteins at the atomic level. These insights have led to breakthroughs in understanding its potential applications in treating diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has also found use in materials science. The unique combination of functional groups allows it to serve as a building block for constructing advanced materials with tailored properties. For instance, its ability to form hydrogen bonds makes it suitable for applications in supramolecular chemistry and self-assembling systems.

The stereochemistry of this compound is another area of intense research interest. The specific (1S,3S) configuration of the cyclobutane ring plays a crucial role in determining its biological activity. Stereoisomers often exhibit vastly different behaviors when interacting with chiral environments such as those found in living organisms. By controlling the stereochemistry during synthesis, researchers can optimize the compound's efficacy and minimize adverse effects.

In conclusion, tert-butyl N-(1s,3s)-3-(pyrimidin-2-ylsulfanyl)cyclobutylcarbamate, CAS number 2680539-35-7, is a multifaceted compound with diverse applications across various scientific disciplines. Its intricate structure and unique functional groups make it an invaluable tool for advancing research in pharmacology, materials science, and beyond. As our understanding of its properties continues to grow through cutting-edge research methodologies, this compound is poised to play an increasingly important role in both academic and industrial settings.